Cas no 1809161-68-9 (2-Bromo-N,N-diethyl-6-fluoroaniline)

• Product Name: 2-Bromo-N,N-diethyl-6-fluoroaniline
• CAS No: 1809161-68-9
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• MDL: MFCD27756684
• CID: 5078757
• Update Time: 2026-03-01

2-Bromo-N,N-diethyl-6-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N,N-diethyl-6-fluoroaniline
• 2-?Bromo-?N,?N-?diethyl-?6-?fluoroaniline

• MDL： MFCD27756684
• Inchi： 1S/C10H13BrFN/c1-3-13(4-2)10-8(11)6-5-7-9(10)12/h5-7H,3-4H2,1-2H3
• InChI Key： MPUSVZFSYLBFGY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1N(CC)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2

Additional information on 2-Bromo-N,N-diethyl-6-fluoroaniline

Introduction to 2-Bromo-N,N-diethyl-6-fluoroaniline (CAS No. 1809161-68-9)

2-Bromo-N,N-diethyl-6-fluoroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1809161-68-9, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromo and fluoro substituents on a benzene ring with diethylamino functionality, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2-Bromo-N,N-diethyl-6-fluoroaniline combines the electron-withdrawing effects of the bromo and fluoro groups with the electron-donating properties of the diethylamino moiety. This combination can influence the compound's reactivity, solubility, and binding affinity to biological targets. The presence of both bromo and fluoro substituents on the aromatic ring suggests potential applications in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom, being highly electronegative, can modulate the electronic distribution within the molecule, leading to changes in its interaction with biological targets. This property has been exploited in the development of various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs.

2-Bromo-N,N-diethyl-6-fluoroaniline has been investigated as a key intermediate in the synthesis of more complex pharmacophores. Its bromo substituent serves as an excellent handle for further functionalization via palladium-catalyzed cross-coupling reactions. For instance, it can be transformed into biaryl compounds or heterocyclic structures by reacting with aryl halides or organometallic reagents. The diethylamino group provides a basic nitrogen that can participate in hydrogen bonding interactions or serve as a ligand for metal ions, further expanding its synthetic utility.

The fluorine atom at the 6-position introduces additional conformational flexibility and electronic modulation to the molecule. This can be particularly advantageous when designing molecules that require precise interactions with biological targets, such as enzymes or receptors. The fluoro group's ability to engage in weak hydrogen bonding or π-stacking interactions can enhance binding affinity and selectivity.

Recent studies have highlighted the potential of 2-Bromo-N,N-diethyl-6-fluoroaniline in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of 2-Bromo-N,N-diethyl-6-fluoroaniline, researchers have been able to generate derivatives with improved potency and selectivity against specific kinases. The bromo group allows for further derivatization through Suzuki-Miyaura coupling, enabling the introduction of diverse aryl moieties that can fine-tune binding properties.

In addition to its applications in kinase inhibition, 2-Bromo-N,N-diethyl-6-fluoroaniline has been explored as a precursor in the synthesis of antiviral agents. The structural features of this compound make it a suitable candidate for developing molecules that target viral proteases or polymerases. By leveraging its reactivity and functional groups, chemists have been able to design analogs with enhanced antiviral activity and reduced toxicity.

The synthesis of 2-Bromo-N,N-diethyl-6-fluoroaniline typically involves multi-step organic transformations starting from commercially available precursors such as aniline derivatives. Key steps include halogenation at specific positions on the benzene ring followed by nucleophilic substitution reactions to introduce the diethylamino group. The precise regioselectivity of these reactions is crucial to obtaining the desired product with high yield and purity.

Advances in synthetic methodologies have enabled more efficient and scalable production of 2-Bromo-N,N-diethyl-6-fluoroaniline. Catalytic processes and flow chemistry techniques have been particularly useful in improving reaction efficiency and reducing waste generation. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The pharmacological evaluation of 2-Bromo-N,N-diethyl-6-fluoroaniline has revealed promising activities across multiple therapeutic areas. In vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human health. These findings have spurred further research into its derivatives with improved pharmacokinetic profiles and target specificity.

The role of computational chemistry in optimizing 2-Bromo-N,N-diethyl-6-fluoroaniline derivatives cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, identify key interaction sites, and design analogs with enhanced potency. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

The future prospects for 2-Bromo-N,N-diethyl-6-fluoroaniline are promising, given its versatility as a synthetic intermediate and its potential therapeutic applications. Continued research efforts are expected to yield novel bioactive molecules with significant benefits for human health. As our understanding of molecular interactions deepens, compounds like 2-Bromo-N,N-diethyl-6-fluoroaniline will undoubtedly play a crucial role in addressing unmet medical needs.